N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)-3,4-dimethylbenzamide

• IUPAC Name: N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C22H20N4O2/c1-14-5-6-17(11-15(14)2)21(27)24-18-12-16(7-8-20(18)28-3)19-13-26-10-4-9-23-22(26)25-19/h4-13H,1-3H3,(H,24,27)
• InChI Key: KAYDMZBCZDKGIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)C3=CN4C=CC=NC4=N3)OC)C
• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol

Description

“N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)-3,4-dimethylbenzamide” is a compound that belongs to the class of organic compounds known as imidazopyridines. These are organic polycyclic compounds containing an imidazole ring fused to a pyridine ring. Imidazo [1,2- a ]pyrimidine cores have increasing importance in the pharmaceutical industry with their wide range pharmacological activities.

Synthesis Analysis

The synthesis of amide-functionalized imidazo [1,2- a ]pyrimidin-5 (1 H )-ones involves propargylation of the key intermediate 2-amino-6- (trifluoromethyl)pyrimidin-4 (3 H )-one, followed by cyclization and amide functionalization. The synthesized compounds were evaluated for their anticancer activity against different human cancer cell lines.

Molecular Structure Analysis

The structure of imidazo [1,2- a ]pyrimidine is related to the purine ring system. The optimized molecular structure and its molecular orbital [highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO)] were obtained by the b3lyp/6–31G method.

Chemical Reactions Analysis

Imidazo [1,2-a]pyrimidine has been receiving significant attention in the synthetic chemistry community through different chemosynthetic methodologies viz., multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation.

Scientific Research Applications

Anticancer Properties

• . These compounds act as targeted covalent inhibitors (TCIs) for treating cancers.

Antiviral Activity

• .

Antibacterial and Antifungal Effects

• .

Tuberculosis Treatment

• Recent Developments : Imidazo[1,2-a]pyridine derivatives have been investigated for their efficacy against tuberculosis (TB). .

Regioselective Synthesis

• Methodology : Efficient protocols have been developed for the regioselective synthesis of imidazo[1,2-a]pyridine derivatives. .

Mechanism of Action

While the specific mechanism of action for “N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)-3,4-dimethylbenzamide” is not explicitly mentioned in the search results, it’s worth noting that imidazo [1,2- a ]pyrimidine derivatives have been found to possess a wide range of biological activities.

Future Directions

The future directions for this compound could involve further exploration of its anticancer activity against various human cancer cell lines. Additionally, the development of new chemosynthetic strategies and drug development due to its wide range of applications in medicinal chemistry could be a potential future direction.